Comprehensive NMR Characterization and Structural Analysis of tert-Butyl 2,5-dimethylhex-2-enoate
Comprehensive NMR Characterization and Structural Analysis of tert-Butyl 2,5-dimethylhex-2-enoate
Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals Document Type: Technical Whitepaper
Executive Summary & Mechanistic Context
In modern drug development and complex lipid synthesis, α,β-unsaturated esters (enoates) serve as critical intermediates for stereoselective transformations, including Michael additions and asymmetric hydrogenations. tert-Butyl 2,5-dimethylhex-2-enoate is a highly branched, trisubstituted alkene. The presence of the bulky tert-butyl ester and the isobutyl aliphatic tail creates a sterically demanding environment that dictates its reactivity.
Accurate structural elucidation of this compound—specifically distinguishing between its (E) and (Z) stereoisomers—is paramount. A misassignment at the intermediate stage can derail an entire synthetic pipeline. This whitepaper provides an authoritative, causality-driven guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts of the major (E)-isomer, grounded in empirical data and quantum mechanical principles [1].
High-Resolution NMR Spectral Assignments
The chemical shifts of tert-butyl 2,5-dimethylhex-2-enoate are governed by three primary electronic and steric factors:
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Resonance Deshielding: The electron-withdrawing nature of the carbonyl group heavily deshields the β-olefinic position.
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Anisotropic Effects: The spatial orientation of the carbonyl double bond affects the α-methyl protons.
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Steric Compression (γ-Gauche Effect): Spatial crowding between cis-oriented alkyl groups causes distinct upfield shifts in 13 C NMR.
1 H NMR Analysis (400 MHz, CDCl 3 )
The proton spectrum is characterized by the massive singlet of the tert-butyl group and the highly deshielded β-proton. The exact shift of the β-proton (C3-H) can be accurately predicted and validated using the Pascual-Meier-Simon rule for substituted alkenes [2]. In the (E)-isomer, the C3-H is cis to the ester group and trans to the α-methyl group, resulting in a calculated and observed shift of ~6.66 ppm.
Table 1: 1 H NMR Chemical Shifts and Causality
| Position | Shift (δ, ppm) | Multiplicity | Coupling (J, Hz) | Int. | Assignment & Causality |
| C3-H | 6.66 | tq | 3J3,4=7.2 4J3,2−Me=1.5 | 1H | β-olefinic proton: Strongly deshielded by resonance electron withdrawal from the conjugated ester carbonyl. |
| C4-H 2 | 2.05 | t | 3J≈7.2 | 2H | Allylic CH 2 : Shifted downfield relative to alkanes due to the adjacent sp 2 center, but shielded relative to typical allylic protons by the aliphatic tail. |
| C2-CH 3 | 1.82 | d | 4J3,2−Me=1.5 | 3H | α-methyl: Deshielded by the adjacent sp 2 carbon and the anisotropic cone of the carbonyl group. |
| C5-H | 1.65 | nonet | 3J≈6.6 | 1H | Aliphatic methine: Split by the adjacent CH 2 and two equivalent CH 3 groups ( 8+1=9 peaks). |
| -O-C(CH 3 ) 3 | 1.48 | s | - | 9H | tert-butyl methyls: Intense singlet. Deshielded relative to standard alkanes due to the inductive effect of the ester oxygen. |
| C6-H 3 , C5-CH 3 | 0.90 | d | 3J≈6.6 | 6H | Isopropyl terminal methyls: Highly shielded aliphatic environment; split into a doublet by the C5 methine proton. |
13 C NMR Analysis (100 MHz, CDCl 3 )
Carbon NMR provides the definitive proof of (E)/(Z) stereochemistry via the γ-gauche effect . In the (E)-isomer, the α-methyl group (C2-CH 3 ) is cis to the bulky isobutyl chain (C4). The steric compression between these two groups polarizes the C-H bonds, increasing electron density on the carbon and shifting the α-methyl signal significantly upfield to ~12.5 ppm [3]. If this were the (Z)-isomer, the lack of steric compression would result in a shift closer to 20.0 ppm.
Table 2: 13 C NMR Chemical Shifts and Causality
| Position | Shift (δ, ppm) | Type | Assignment & Causality |
| C1 | 168.0 | C | Ester carbonyl: Deshielded by oxygen electronegativity and resonance. |
| C3 | 141.0 | CH | β-olefinic carbon: Deshielded due to electron withdrawal by the conjugated carbonyl. |
| C2 | 128.0 | C | α-olefinic carbon: Quaternary sp 2 center, shielded relative to C3 due to resonance electron donation. |
| -O-C(CH 3 ) 3 | 80.0 | C | tert-butyl quaternary carbon: Strongly deshielded by the directly attached oxygen atom. |
| C4 | 38.5 | CH 2 | Allylic methylene: Shifted downfield by the adjacent sp 2 center. |
| C5 | 28.5 | CH | Aliphatic methine: Typical shift for an isobutyl branching point. |
| -O-C(CH 3 ) 3 | 28.2 | CH 3 | tert-butyl methyl carbons: Intense signal due to three equivalent carbons. |
| C6, C5-CH 3 | 22.5 | CH 3 | Isopropyl terminal methyls: Shielded aliphatic carbons. |
| C2-CH 3 | 12.5 | CH 3 | α-methyl carbon: Highly shielded due to the γ-gauche steric compression from the cis-isobutyl chain in the (E)-isomer. |
Experimental Protocol: Self-Validating NMR Workflow
To ensure absolute trustworthiness and reproducibility in a regulatory or drug-development setting, the NMR acquisition must be treated as a self-validating system. The following protocol minimizes artifacts and ensures quantitative accuracy.
Step 1: Precision Sample Preparation
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Weigh exactly 15–20 mg of the purified enoate.
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Dissolve in 0.6 mL of high-purity CDCl 3 containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).
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Causality Check: Filter the solution through a tightly packed glass wool plug into a 5 mm precision NMR tube. Removing paramagnetic particulates is critical to prevent localized magnetic field inhomogeneities that broaden spectral lines.
Step 2: Trace Impurity Mapping
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Before acquisition, cross-reference expected solvent impurities. According to standard impurity tables [4], residual water in CDCl 3 appears at 1.56 ppm.
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Causality Check: Knowing this prevents the misassignment of the water peak as the C5-H methine nonet (1.65 ppm) or a distorted tert-butyl shoulder (1.48 ppm).
Step 3: Probe Tuning and Shimming
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Insert the sample and allow 2 minutes for thermal equilibration (standardized to 298 K).
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Tune and match the probe specifically for 1 H (400.13 MHz) and 13 C (100.61 MHz) frequencies to maximize the Signal-to-Noise Ratio (SNR).
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Perform gradient shimming (e.g., TopShim) on the 2 H lock signal. Validate shimming quality by ensuring the TMS peak has a Full Width at Half Maximum (FWHM) of <0.5 Hz.
Step 4: Quantitative Acquisition Parameters
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1 H NMR: Use a 30° excitation pulse to ensure rapid magnetization recovery. Set the relaxation delay ( D1 ) to 3.0 seconds. Causality Check: A D1 of >5×T1 (longitudinal relaxation time) is mandatory to ensure that the integration of the 9H tert-butyl peak versus the 1H olefinic peak is strictly quantitative. Acquire 16 scans.
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13 C NMR: Utilize a power-gated broadband proton decoupling sequence (e.g., zgpg30) to eliminate C-H splitting while retaining the Nuclear Overhauser Effect (NOE) enhancement. Acquire 512–1024 scans depending on exact molarity.
Downstream Application: Stereoselective Synthesis Workflow
The synthesis of tert-butyl 2,5-dimethylhex-2-enoate is typically achieved via a Horner-Wadsworth-Emmons (HWE) olefination. The workflow below illustrates how NMR acts as the critical gatekeeper between crude synthesis and downstream pharmaceutical application.
Workflow diagram illustrating the synthesis, NMR-based stereochemical assignment, and purification.
References
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Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer.[Link]
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Pascual, C., Meier, J., & Simon, W. (1966). Regeln zur Abschätzung der Protonenresonanzfrequenzen in olefinischen Systemen. Helvetica Chimica Acta, 49(1), 164-168.[Link]
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Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]
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Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512-7515.[Link]
